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Compound of Interest

Compound Name: Barium cyanide

Cat. No.: B1221445 Get Quote

A comprehensive review of scientific literature and chemical databases reveals no documented

application of barium cyanide as a catalyst in chemical reactions. While the compound sees

use in specific industrial processes such as electroplating and metallurgy, its role as a catalyst

is not supported by available data.

Barium cyanide (Ba(CN)₂) is a white crystalline solid known for its high toxicity.[1][2][3] It is

synthesized from the reaction of hydrogen cyanide with barium hydroxide.[4] Historically, a

process involving the reaction of nitrogen with a mixture of barium carbonate and carbon at

high temperatures was developed for nitrogen fixation, producing barium cyanide which could

then be used to manufacture ammonia.[5][6][7] However, this process is not an example of

barium cyanide acting as a catalyst, but rather as an intermediate product.

The primary documented applications of barium cyanide are in the fields of electroplating and

other metallurgical processes.[4][8][9][10] It is also recognized as a hazardous substance due

to its extreme toxicity upon ingestion, inhalation, or skin contact.[2][3][8] Exposure can lead to

severe health effects and even death.[2]

While some metal cyanides can be involved in catalytic cycles, often as ligands or as part of a

larger catalyst complex for reactions like C-CN bond activation, there is no specific mention of

barium cyanide being employed in this manner.[11] Research into barium-containing catalysts

for other reactions, such as the use of barium hydroxide in aldol condensations or barium

hydride in ammonia synthesis, does not indicate any catalytic role for barium cyanide.[12][13]
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In conclusion, for researchers, scientists, and drug development professionals, there are

currently no established application notes or protocols for the use of barium cyanide as a

catalyst. The available scientific literature does not support such a function for this compound.

Its primary characteristics are its utility in electroplating and its significant toxicity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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